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For Researchers, Scientists, and Drug Development Professionals

Introduction

YM-244769 is a potent and selective inhibitor of the Na+/Ca2+ exchanger (NCX),
demonstrating a preferential inhibition of the NCX3 isoform over NCX1 and NCX2.[1][2][3] It
primarily acts on the reverse mode of the exchanger, which is responsible for Ca2+ influx into
the cell.[1][4][5] These characteristics make YM-244769 a valuable tool for investigating the
role of NCX in various cellular processes, including calcium homeostasis, neuronal cell
damage, and cardiac function.[1][2][6] Notably, it has been shown to protect against
hypoxia/reoxygenation-induced cell damage in neuronal SH-SY5Y cells.[1][2][3][4]

These application notes provide a detailed protocol for the loading of YM-244769
dihydrochloride into cultured cells for in vitro assays.

Data Presentation
In Vitro Inhibitory Concentrations (IC50) of YM-244769
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Target Assay Type Cell/System IC50 Value Reference
Transfected
NCX3 45Ca2+ Uptake 18 nM [1][2]13]
Cells
Transfected
NCX1 45Ca2+ Uptake 68 nM [3]
Cells
Transfected
NCX2 45Ca2+ Uptake 96 nM [3]
Cells
Unidirectional ) )
) Guinea Pig
Outward NCX Electrophysiolog )
Cardiac 50 nM [6]
Current (Ca2+ y
Myocytes
entry mode)
Bidirectional , ,
) Guinea Pig
Outward and Electrophysiolog )
Cardiac ~100 nM [6]
Inward NCX y
Myocytes
Current

Experimental

Cell Line Concentration(s) Reference
Context
Hypoxia/Reoxygenatio
SH-SY5Y (human Yp yo
n-induced cell 0.3 uM, 1 uM
neuroblastoma)
damage
Hypoxia/Reoxygenatio
LLC-PK1 (porcine Yp yo
] o n-induced cell 1uM
kidney epithelial)
damage
Investigation of effects
Melanoma Cells 5-100 uM

on cell viability

Signaling Pathway and Experimental Workflow
YM-244769 Mechanism of Action
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Caption: Mechanism of YM-244769 as an inhibitor of the Na+/Ca2+ exchanger.

Experimental Workflow for YM-244769 Cell Loading
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Prepare YM-244769 Stock Solution Culture Cells to Desired Confluency
(e.g., 10 MM in DMSO)

(e.g., 70-80%)
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(e.g., 30 min - 24 hrs at 37°C)
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(Optional: Wash Cells with PBS or Medium) }If no wash step
/

Proceed with Downstream Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dihydrochloride Cell Loading]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146275#ym-244769-dihydrochloride-cell-loading-
procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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